Cas no 66658-02-4 (methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate)

• Product Name: methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate
• CAS No: 66658-02-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 1711411
• PubChem ID: 10877887
• Update Time: 2025-06-08

methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1,3-dihydro-2H-inden-2-ylidene)-, methyl ester
• methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate
• AKOS017515384
• Methyl2-(2,3-dihydro-1H-inden-2-ylidene)acetate
• EN300-117426
• 66658-02-4

• Inchi： 1S/C12H12O2/c1-14-12(13)8-9-6-10-4-2-3-5-11(10)7-9/h2-5,8H,6-7H2,1H3
• InChI Key： ZLYZYMFKPPCCDR-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1\CC2C=CC=CC=2C\1)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate

Exploring the Properties and Applications of Methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate (CAS No. 66658-02-4)

Methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate (CAS No. 66658-02-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, often referred to as methyl indenylidene acetate, features a fused ring system that combines the aromaticity of an indene moiety with the reactivity of an α,β-unsaturated ester. Its structural characteristics make it a valuable intermediate in the synthesis of more complex molecules.

One of the most intriguing aspects of methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate is its role in organic synthesis. Researchers have utilized this compound as a building block for constructing heterocyclic compounds, which are essential in drug discovery and development. The presence of the indenylidene group allows for various chemical transformations, including cycloadditions and nucleophilic additions, making it a favorite among synthetic chemists. Recent studies have highlighted its potential in creating novel pharmaceutical intermediates, particularly in the development of anti-inflammatory and anticancer agents.

In addition to its pharmaceutical applications, methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate has found use in material science. Its conjugated double bond system makes it a candidate for organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to participate in polymerization reactions has also been explored, with potential applications in creating advanced polymers with tailored properties. This aligns with the growing demand for sustainable and high-performance materials in industries ranging from electronics to automotive.

Another area of interest is the compound's green chemistry potential. With increasing emphasis on environmentally friendly synthesis methods, researchers are investigating how methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate can be produced using catalytic processes that minimize waste and energy consumption. This aligns with global trends toward sustainable manufacturing, a topic frequently searched by professionals in the chemical industry. The compound's versatility and relatively straightforward synthesis make it an attractive subject for process optimization studies.

The stability and storage conditions of methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate are also topics of practical importance. Proper handling and storage are critical to maintaining its reactivity and purity, which are essential for reproducible results in research and industrial applications. Commonly asked questions include the compound's solubility profile, recommended storage temperatures, and compatibility with other reagents—information highly sought after by laboratory technicians and chemists.

Looking ahead, the future of methyl 2-(2,3-dihydro-1H-inden-2-ylidene)acetate appears promising. As interdisciplinary research continues to bridge gaps between chemistry, biology, and materials science, this compound is likely to play a pivotal role in innovations across multiple sectors. Whether in the development of new bioactive molecules or the creation of next-generation materials, its unique properties ensure it remains a subject of ongoing investigation and application.